Cas no 1040004-43-0 (N-Isobutyl-4-isopropylbenzenamine)

• Product Name: N-Isobutyl-4-isopropylbenzenamine
• CAS No: 1040004-43-0
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• CID: 2117127
• Update Time: 2023-08-04

N-Isobutyl-4-isopropylbenzenamine Chemical and Physical Properties

Names and Identifiers

• N-isobutyl-4-isopropylbenzenamine
• N-Isobutyl-4-isopropylaniline
• isobutyl(4-isopropylphenyl)amine
• TZHXMKLJHZMZDT-UHFFFAOYSA-N
• 4-(1-methylethyl)-N-(2-methylpropyl)aniline
• N-Isobutyl-4-isopropylbenzenamine

• Inchi： 1S/C13H21N/c1-10(2)9-14-13-7-5-12(6-8-13)11(3)4/h5-8,10-11,14H,9H2,1-4H3
• InChI Key： TZHXMKLJHZMZDT-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)C(C)C)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 143
• Topological Polar Surface Area: 12